5-(4-chloro-2-nitrophenyl)-N-(2-chlorophenyl)furan-2-carboxamide

• Molecular Formula: C17H10Cl2N2O4
• Molecular Weight: 377.2 g/mol
• IUPAC Name: 5-(4-chloro-2-nitrophenyl)-N-(2-chlorophenyl)furan-2-carboxamide
• InChI: InChI=1S/C17H10Cl2N2O4/c18-10-5-6-11(14(9-10)21(23)24)15-7-8-16(25-15)17(22)20-13-4-2-1-3-12(13)19/h1-9H,(H,20,22)
• InChI Key: ZLMVICRXPBFOSI-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)NC(=O)C2=CC=C(O2)C3=C(C=C(C=C3)Cl)[N+](=O)[O-])Cl

Description

5-(4-chloro-2-nitrophenyl)-N-(2-chlorophenyl)furan-2-carboxamide, commonly known as CNF, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. CNF belongs to the class of organic compounds known as nitrophenyl furans and is known for its pharmacological properties.

Mechanism of Action

The mechanism of action of CNF is not fully understood. However, studies have shown that CNF inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. CNF has also been found to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
CNF has been found to have a range of biochemical and physiological effects. Studies have shown that CNF can inhibit the activity of certain enzymes, such as topoisomerase and protein kinase C, which are involved in cell growth and proliferation. CNF has also been found to induce oxidative stress and DNA damage in cancer cells. In addition, CNF has been found to have anti-inflammatory properties and can reduce the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

CNF has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research. CNF is also stable and can be stored for extended periods without significant degradation. However, CNF has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. This makes it challenging to design experiments that can fully explore its potential applications.

Future Directions

There are several future directions for research on CNF. One area of research is to explore the potential applications of CNF in cancer treatment further. This could involve investigating the mechanism of action of CNF and identifying the specific enzymes and pathways that it targets. Another area of research is to explore the potential applications of CNF in the treatment of inflammatory diseases. This could involve investigating the anti-inflammatory properties of CNF and identifying the specific cytokines and pathways that it targets. Finally, there is a need for further research to explore the safety and toxicity of CNF, particularly in animal models, before its potential applications in humans can be fully explored.
Conclusion
In conclusion, CNF is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis of CNF involves a multi-step process, and its mechanism of action is not fully understood. CNF has been found to have anti-cancer and anti-inflammatory properties and can inhibit the activity of certain enzymes involved in cell growth and proliferation. CNF has several advantages for lab experiments, but its limitations include its relatively new status and limited understanding of its mechanism of action. Future research directions for CNF include exploring its potential applications in cancer treatment and inflammatory diseases and investigating its safety and toxicity.

Synthesis Methods

The synthesis of CNF involves a multi-step process that begins with the reaction of 4-chloro-2-nitroaniline with 2-chlorobenzoyl chloride in the presence of a base to form 5-(4-chloro-2-nitrophenyl)-2-chlorobenzamide. This intermediate compound is then subjected to a cyclization reaction with furan-2-carboxylic acid in the presence of an acid catalyst to form CNF.

Scientific Research Applications

CNF has been the subject of extensive research due to its potential applications in various fields. One of the primary areas of research has been in the field of cancer treatment. Studies have shown that CNF has anti-cancer properties and can inhibit the growth of cancer cells. CNF has also been found to have anti-inflammatory properties, which make it a potential candidate for the treatment of various inflammatory diseases.